Cas no 49759-35-5 (Bis(4-nitrophenyl) Octanedioate)

• Product Name: Bis(4-nitrophenyl) Octanedioate
• CAS No: 49759-35-5
• MF: C₂₀H₂₀N₂O₈
• MW: 416.381405830383
• CID: 1542766
• PubChem ID: 256801
• Update Time: 2025-04-21

Bis(4-nitrophenyl) Octanedioate Chemical and Physical Properties

Names and Identifiers

• Bis(4-nitrophenyl) Octanedioate
• AC1Q610Q
• bis(p-nitrophenyl) octane-1,8-dioate
• NSC84146
• di-p-nitrophenyl octanedionate
• CTK4J1655
• AG-K-10667
• Korksaeure-bis-(4-nitro-phenylester)
• AR-1I0372
• Korksaeure-bis-&lt
• 4-nitro-phenylester&gt
• AC1L5VE9
• AC1Q610Q; bis(p-nitrophenyl) octane-1,8-dioate; NSC84146; di-p-nitrophenyl octanedionate; CTK4J1655; AG-K-10667; Korksaeure-bis-(4-nitro-phenylester); AR-1I0372; Korksaeure-bis-< 4-nitro-phenylester> ; AC1L5VE9;
• SCHEMBL570540
• 49759-35-5
• DTXSID70292617
• bis-(p-nitrophenyl) suberate
• NSC-84146
• Bis-(4-nitrophenyl)suberate

• Inchi： 1S/C20H20N2O8/c23-19(29-17-11-7-15(8-12-17)21(25)26)5-3-1-2-4-6-20(24)30-18-13-9-16(10-14-18)22(27)28/h7-14H,1-6H2
• InChI Key： QPRJCXJSVYJEEB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCCCCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 416.122
• Monoisotopic Mass: 416.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 595.2°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.578
• PSA: 138.88
• LogP: 5.40100